Cas no 165185-23-9 (1-Naphthalenecarboxylicacid, 3-amino-4-hydroxy-)

• Product Name: 1-Naphthalenecarboxylicacid, 3-amino-4-hydroxy-
• CAS No: 165185-23-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 110540
• PubChem ID: 45089646
• Update Time: 2025-04-18

1-Naphthalenecarboxylicacid, 3-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 3-amino-4-hydroxy-
• 3-amino-4-hydroxynaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid,3-amino-4-hydroxy-(9CI)
• 165185-23-9
• 3-Amino-4-hydroxy-1-naphthoic acid
• DTXSID30666512
• SCHEMBL6036418

• Inchi： 1S/C11H9NO3/c12-9-5-8(11(14)15)6-3-1-2-4-7(6)10(9)13/h1-5,13H,12H2,(H,14,15)
• InChI Key： DZZSVBQUFJJMCG-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 83.55